Cas no 83907-41-9 (10-(3-Sulfopropyl)acridinium Betaine)
83907-41-9 structure
Product Name:10-(3-Sulfopropyl)acridinium Betaine
CAS No:83907-41-9
MF:C16H15NO3S
MW:301.360203027725
CID:706929
PubChem ID:4682572
Update Time:2025-04-19
10-(3-Sulfopropyl)acridinium Betaine Chemical and Physical Properties
Names and Identifiers
-
- 10-(3-SULFOPROPYL)ACRIDINIUM BETAIN
- 10-(3-SULFOPROPYL)ACRIDINIUM BETAIN FOR FLUORESCENCE
- 3-acridin-10-ium-10-ylpropane-1-sulfonate
- SPA
- SPA [10-(3-Sulfopropyl)acridinium betaine]
- 10-(3-sulfonatopropyl)acridinium
- 10-(3-Sulfopropyl)acridinium betaine
- 3-(10-Acridinio)propanesulfonate
- 3-acridin-10-ylpropanesulfonic acid
- N-(3-Sulfopropyl)acridinium
- N-(3-Sulfopropyl)acridinium inner salt
- N-sulphonatopropyl acridine
- FT-0629188
- AKOS015913092
- CS-0530248
- 3-(acridinium-10-yl)propane-1-sulfonate
- DTXSID40405515
- 83907-41-9
- 10-(3-Sulfopropyl)acridinium Betaine
-
- MDL： MFCD00083494
- Inchi： 1S/C16H15NO3S/c18-21(19,20)11-5-10-17-15-8-3-1-6-13(15)12-14-7-2-4-9-16(14)17/h1-4,6-9,12H,5,10-11H2
- InChI Key： SMKBSSHVLHIPLU-UHFFFAOYSA-N
- SMILES： S(CCC[N+]1C2C=CC=CC=2C=C2C=CC=CC=12)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 301.07700
- Monoisotopic Mass: 301.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 69.5Ų
Experimental Properties
- Melting Point: 280-290 °C (dec.)
- PSA: 69.46000
- LogP: 3.29660
10-(3-Sulfopropyl)acridinium Betaine Security Information
- WGK Germany：3
- Safety Instruction： S22; S24/25
- FLUKA BRAND F CODES：3-8-10
- Storage Condition：2-8°C
10-(3-Sulfopropyl)acridinium Betaine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
10-(3-Sulfopropyl)acridinium Betaine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S699103-10mg |
10-(3-Sulfopropyl)acridinium Betaine |
83907-41-9 | 10mg |
$75.00 | 2023-05-17 | ||
| TRC | S699103-100mg |
10-(3-Sulfopropyl)acridinium Betaine |
83907-41-9 | 100mg |
$184.00 | 2023-05-17 | ||
| TRC | S699103-500mg |
10-(3-Sulfopropyl)acridinium Betaine |
83907-41-9 | 500mg |
$655.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208824-100 mg |
10-(3-Sulfopropyl)acridinium betaine, |
83907-41-9 | 100mg |
￥1316.00 | 2023-06-01 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208824A-500 mg |
10-(3-Sulfopropyl)acridinium betaine, |
83907-41-9 | 500mg |
￥1880.00 | 2023-06-01 | ||
| TRC | S699103-750mg |
10-(3-Sulfopropyl)acridinium Betaine |
83907-41-9 | 750mg |
$ 800.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208824-100mg |
10-(3-Sulfopropyl)acridinium betaine, |
83907-41-9 | 100mg |
￥1316.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-208824A-500mg |
10-(3-Sulfopropyl)acridinium betaine, |
83907-41-9 | 500mg |
￥1880.00 | 2023-09-05 |
10-(3-Sulfopropyl)acridinium Betaine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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